Cas no 786674-50-8 (N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 786674-50-8
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6010368
• PubChem ID: 5210201
• Update Time: 2025-06-08

N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-(2-ethylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• 1H-2-Benzopyran-3-carboxamide, N-(2-ethylphenyl)-3,4-dihydro-1-oxo-
• AKOS002206405
• 786674-50-8
• F1736-0791
• AKOS016142579
• N-(2-ethylphenyl)-1-oxoisochromane-3-carboxamide
• N-(2-ethylphenyl)-1-oxoisochroman-3-carboxamide
• N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• Inchi： 1S/C18H17NO3/c1-2-12-7-4-6-10-15(12)19-17(20)16-11-13-8-3-5-9-14(13)18(21)22-16/h3-10,16H,2,11H2,1H3,(H,19,20)
• InChI Key： ZHXLOOADUFPWKI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2CC)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 569.9±50.0 °C(Predicted)
• pka: 13.16±0.70(Predicted)

Additional information on N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 786674-50-8)

The compound N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 786674-50-8) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzopyran derivative is characterized by a fused bicyclic system, which is a common motif in many biologically active compounds. The presence of the carboxamide and ethylphenyl groups further enhances its versatility, making it a subject of study in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in its pharmacological properties, such as its ability to modulate specific enzyme pathways or receptor interactions. The compound's CAS No. 786674-50-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key areas of exploration for this compound is its potential role in anti-inflammatory and neuroprotective therapies. Given the rising prevalence of neurodegenerative diseases and chronic inflammatory conditions, scientists are actively investigating benzopyran-based molecules for their therapeutic effects. The N-(2-ethylphenyl) substitution in this compound may contribute to enhanced bioavailability and target specificity, which are critical factors in drug development.

From a synthetic chemistry perspective, the preparation of N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide involves multi-step organic reactions, including cyclization and amidation processes. These methods are often optimized to improve yield and purity, which are essential for industrial-scale production. The compound's CAS No. 786674-50-8 is a valuable identifier for suppliers and researchers seeking high-quality samples for their studies.

Another emerging application of this compound lies in the field of material science. Its aromatic and heterocyclic structure makes it a candidate for developing advanced polymers or coatings with specific optical or electronic properties. As industries seek sustainable and high-performance materials, benzopyran derivatives like this one are being evaluated for their potential contributions.

In conclusion, N-(2-ethylphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 786674-50-8) represents a promising compound with diverse applications in pharmaceuticals, material science, and beyond. Its unique chemical structure and functional groups continue to inspire innovative research, addressing some of the most pressing challenges in modern science. As interest in heterocyclic chemistry grows, this compound is poised to remain a focal point in both academic and industrial settings.